2-METHYLDODECANE
2-METHYLDODECANE
2-Methyldodecane, also known as c12-14-iso-alkanes, belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methyldodecane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyldodecane is primarily located in the membrane (predicted from logP). Outside of the human body, 2-methyldodecane can be found in alcoholic beverages and pulses. This makes 2-methyldodecane a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1560-97-0
VCID:
VC0072444
InChI:
InChI=1S/C13H28/c1-4-5-6-7-8-9-10-11-12-13(2)3/h13H,4-12H2,1-3H3
SMILES:
CCCCCCCCCCC(C)C
Molecular Formula:
C13H28
Molecular Weight:
184.36 g/mol
2-METHYLDODECANE
CAS No.: 1560-97-0
Main Products
VCID: VC0072444
Molecular Formula: C13H28
Molecular Weight: 184.36 g/mol
CAS No. | 1560-97-0 |
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Product Name | 2-METHYLDODECANE |
Molecular Formula | C13H28 |
Molecular Weight | 184.36 g/mol |
IUPAC Name | 2-methyldodecane |
Standard InChI | InChI=1S/C13H28/c1-4-5-6-7-8-9-10-11-12-13(2)3/h13H,4-12H2,1-3H3 |
Standard InChIKey | HGEMCUOAMCILCP-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCC(C)C |
Canonical SMILES | CCCCCCCCCCC(C)C |
Physical Description | Liquid |
Description | 2-Methyldodecane, also known as c12-14-iso-alkanes, belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methyldodecane is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-methyldodecane is primarily located in the membrane (predicted from logP). Outside of the human body, 2-methyldodecane can be found in alcoholic beverages and pulses. This makes 2-methyldodecane a potential biomarker for the consumption of these food products. |
Synonyms | 2-methyldodecane |
PubChem Compound | 15270 |
Last Modified | Nov 11 2021 |
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